Cas no 2137668-97-2 (3-ethyl-1H-pyrrolo2,3-bpyridin-4-amine)

• Product Name: 3-ethyl-1H-pyrrolo2,3-bpyridin-4-amine
• CAS No: 2137668-97-2
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• CID: 6546927
• PubChem ID: 165474231
• Update Time: 2025-06-11

3-ethyl-1H-pyrrolo2,3-bpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1H-pyrrolo2,3-bpyridin-4-amine
• EN300-1131474
• 3-ethyl-1H-pyrrolo[2,3-b]pyridin-4-amine
• 2137668-97-2

• Inchi： 1S/C9H11N3/c1-2-6-5-12-9-8(6)7(10)3-4-11-9/h3-5H,2H2,1H3,(H3,10,11,12)
• InChI Key： WWTKPUUUWOKOIR-UHFFFAOYSA-N
• SMILES： N1C=C(CC)C2=C(C=CN=C12)N

Computed Properties

• Exact Mass: 161.095297364g/mol
• Monoisotopic Mass: 161.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54.7Ų

Additional information on 3-ethyl-1H-pyrrolo2,3-bpyridin-4-amine

Introduction to 3-Ethyl-1H-Pyrrolo[2,3-b]pyridin-4-amine (CAS No. 2137668-97-2)

3-Ethyl-1H-pyrrolo[2,3-b]pyridin-4-amine (CAS No. 2137668-97-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 3-ethyl-1H-pyrrolo[2,3-b]pyridin-4-amine makes it an intriguing candidate for various drug discovery programs.

The chemical structure of 3-ethyl-1H-pyrrolo[2,3-b]pyridin-4-amine consists of a pyrrole ring fused to a pyridine ring, with an ethyl group attached to the pyrrole ring at the 3-position and an amine group at the 4-position of the pyridine ring. This arrangement provides a scaffold that can be modified to enhance its pharmacological properties, such as solubility, bioavailability, and target specificity.

Recent studies have highlighted the potential of 3-ethyl-1H-pyrrolo[2,3-b]pyridin-4-amine in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that compounds with a similar structure can modulate neurotransmitter systems and protect neurons from oxidative stress and inflammation. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-ethyl-1H-pyrrolo[2,3-b]pyridin-4-amine derivatives exhibited potent neuroprotective effects in cellular models of Parkinson's disease.

In addition to its neuroprotective properties, 3-ethyl-1H-pyrrolo[2,3-b]pyridin-4-amine has also shown promise in cancer research. Preclinical studies have indicated that this compound can inhibit the growth of various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. A notable example is its ability to block the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer. This finding suggests that 3-ethyl-1H-pyrrolo[2,3-b]pyridin-4-amine could be a valuable lead compound for developing novel anticancer agents.

The pharmacokinetic properties of 3-ethyl-1H-pyrrolo[2,3-b]pyridin-4-amine have also been extensively studied. Researchers have found that this compound exhibits favorable oral bioavailability and good plasma stability, making it suitable for oral administration. Moreover, its low toxicity profile and minimal side effects make it an attractive candidate for clinical development.

To further explore the therapeutic potential of 3-ethyl-1H-pyrrolo[2,3-b]pyridin-4-amine, several ongoing clinical trials are evaluating its efficacy and safety in different disease settings. These trials are designed to assess the compound's ability to improve clinical outcomes in patients with neurodegenerative diseases and cancer. Preliminary results from these trials have been encouraging, with some patients showing significant improvements in symptoms and quality of life.

In conclusion, 3-Ethyl-1H-pyrrolo[2,3-b]pyridin-4-amine (CAS No. 2137668-97-2) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for new treatments in various medical fields.